Cas no 478050-15-6 (5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 478050-15-6
• CID: 4653403
• Update Time: 2025-06-14

5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLOROPHENYL)-1-(4-FLUOROPHENYL)-3-(3-METHOXYPHENYL)-4,5-DIHYDRO-1H-PYRAZOLE
• 3-[5-(4-CHLOROPHENYL)-1-(4-FLUOROPHENYL)-4,5-DIHYDRO-1H-PYRAZOL-3-YL]PHENYL METHYL ETHER
• 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole

Comprehensive Overview of 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole (CAS No. 478050-15-6)

The compound 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole (CAS No. 478050-15-6) is a structurally complex pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique combination of chlorophenyl, fluorophenyl, and methoxyphenyl substituents, this molecule exhibits intriguing chemical properties that make it a subject of interest for drug discovery and material science applications. Researchers are particularly drawn to its potential as a scaffold for designing novel bioactive compounds, given the proven efficacy of pyrazole derivatives in various therapeutic areas.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like pyrazole derivatives, especially those with halogen-substituted aromatic rings. The presence of both chloro and fluoro groups in this compound enhances its lipophilicity and metabolic stability, factors crucial for pharmaceutical development. Current trends in medicinal chemistry emphasize the importance of such multi-substituted aromatic systems, as they often demonstrate improved binding affinity to biological targets compared to simpler structures.

The methoxy group at the 3-position of the phenyl ring adds another dimension to this compound's chemical behavior. Methoxy-substituted compounds frequently display modified electronic properties and enhanced solubility profiles, making them valuable intermediates in synthetic chemistry. Many researchers searching for "methoxy phenyl pyrazole synthesis" or "halogenated pyrazole applications" will find this compound particularly relevant to their work. The strategic placement of diverse substituents creates opportunities for structure-activity relationship studies, a hot topic in contemporary drug design.

From a synthetic chemistry perspective, 478050-15-6 represents an excellent example of how modern organic synthesis can construct complex molecular architectures with precise control over regiochemistry. The dihydropyrazole core offers multiple sites for further functionalization, addressing the current demand in chemical research for "versatile heterocyclic building blocks". This adaptability makes the compound valuable for combinatorial chemistry approaches and high-throughput screening programs in drug discovery.

Analytical characterization of 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential parameters for research applications. The growing emphasis on "compound characterization techniques" in scientific literature underscores the importance of rigorous analytical verification for such specialized chemicals.

In material science applications, the conjugated system and aromatic stacking potential of this pyrazole derivative make it interesting for organic electronic applications. Researchers investigating "organic semiconductors" or "molecular electronics" may find the electronic properties of this compound worth exploring. The combination of electron-withdrawing halogen groups and electron-donating methoxy group creates an intriguing push-pull electronic system that could influence charge transport properties.

The stability profile of CAS 478050-15-6 under various conditions is another area of practical importance. Many users search for information about "pyrazole derivative stability" or "storage conditions for halogenated compounds", reflecting the need for proper handling guidelines. While generally stable at room temperature, proper storage in inert atmospheres and protection from light are recommended to maintain the compound's integrity over extended periods.

From a regulatory standpoint, this compound falls into the category of research chemicals with no current restrictions, making it accessible for legitimate scientific investigation. However, researchers should always consult the latest "chemical safety data sheets" and comply with institutional guidelines when working with any laboratory chemicals. The absence of controlled substance status distinguishes it from certain other heterocyclic compounds that may face regulatory scrutiny.

The potential biological activities of 5-(4-chlorophenyl)-1-(4-fluorophenyl)-3-(3-methoxyphenyl)-4,5-dihydro-1H-pyrazole remain an active area of investigation. Preliminary studies on structurally similar compounds suggest possible interactions with various enzyme systems, though specific pharmacological data for this exact molecule may require further research. This aligns with current interests in "targeted drug discovery" and "small molecule modulators" of biological pathways.

In conclusion, 478050-15-6 represents a fascinating case study in modern heterocyclic chemistry, combining multiple pharmacophoric elements in a single molecular framework. Its structural features address several current research trends, including the development of "multi-functional chemical entities" and "privileged scaffolds" for medicinal chemistry. As research continues to explore the full potential of such compounds, this pyrazole derivative stands as a testament to the creativity and precision of contemporary synthetic chemistry.